Cas no 949100-19-0 (rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione)

• Product Name: rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione
• CAS No: 949100-19-0
• MF: C₅H₁₀N₂O₂S
• MW: 162.210099697113
• MDL: MFCD32704975
• CID: 5672378
• PubChem ID: 155820617
• Update Time: 2025-05-19

rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[3,4-d]isothiazole, hexahydro-, 1,1-dioxide, (3aS,6aR)-
• rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione

• MDL： MFCD32704975
• Inchi： 1S/C5H10N2O2S/c8-10(9)5-3-6-1-4(5)2-7-10/h4-7H,1-3H2/t4-,5-/m0/s1
• InChI Key： WAAHHQKAZGVTHU-WHFBIAKZSA-N
• SMILES： S1(=O)(=O)[C@@]2([H])CNC[C@@]2([H])CN1

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 310.8±52.0 °C(Predicted)
• pka: 11.17±0.20(Predicted)

Additional information on rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione

Research Brief on rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d][1,2]thiazole-1,1-dione (CAS: 949100-19-0)

The compound rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d][1,2]thiazole-1,1-dione (CAS: 949100-19-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with diverse pharmacological properties. Its bicyclic framework, incorporating both pyrrolidine and thiazole moieties, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting proteases and kinases implicated in various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d][1,2]thiazole-1,1-dione via a stereoselective cyclization reaction. The study reported a high yield (85%) and excellent enantiomeric purity, making it a viable candidate for large-scale production. The compound's stability under physiological conditions was also confirmed, which is crucial for its potential use in drug development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory activity against matrix metalloproteinases (MMPs). The results indicated moderate inhibition of MMP-2 and MMP-9, suggesting its potential as a lead compound for the treatment of cancer and inflammatory diseases. Molecular docking studies further revealed that the compound binds to the active site of these enzymes, providing insights for structure-activity relationship (SAR) optimization.

Ongoing research is also exploring the compound's potential in central nervous system (CNS) disorders. Preliminary in vitro studies have shown that rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d][1,2]thiazole-1,1-dione can cross the blood-brain barrier (BBB), a critical feature for CNS-targeted therapeutics. These findings open new avenues for its application in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d][1,2]thiazole-1,1-dione (CAS: 949100-19-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potentials. Future research should focus on optimizing its pharmacological profile, including potency, selectivity, and pharmacokinetic properties, to advance its development as a clinical candidate.